
Physicochemical Properties of Sparfloxacin: An
In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Sparfloxacin

CAS No.: 110871-86-8; 111542-93-9

Cat. No.: B15559742

Get Quote

Introduction
Sparfloxacin is a third-generation synthetic fluoroquinolone antimicrobial agent renowned for

its broad spectrum of activity against a wide array of Gram-positive and Gram-negative

bacteria, as well as atypical pathogens.[1] Its chemical structure, characterized by a

difluorinated quinolone core, underpins its potent inhibitory action against bacterial DNA gyrase

and topoisomerase IV.[1] An understanding of the physicochemical properties of Sparfloxacin
is paramount for researchers, scientists, and drug development professionals, as these

characteristics fundamentally influence its formulation, delivery, pharmacokinetic profile, and

ultimately, its therapeutic efficacy. This technical guide provides a comprehensive overview of

the core physicochemical properties of Sparfloxacin, complete with quantitative data, detailed

experimental methodologies, and visual representations of its mechanism of action and

analytical workflows.

Core Physicochemical Properties
The key physicochemical parameters of Sparfloxacin are summarized in the table below,

providing a consolidated view of its fundamental characteristics.
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Property Value Reference(s)

Molecular Formula C₁₉H₂₂F₂N₄O₃ [2]

Molecular Weight 392.40 g/mol [2]

Melting Point
266-269 °C (with

decomposition)
[2]

Solubility

    In Water 0.113 mg/mL

    In Dimethylformamide

(DMF)
~10 mg/mL

    In 1:1 DMF:PBS (pH 7.2) ~0.50 mg/mL

    In Ethanol Insoluble

    In Chloroform Soluble

pKa (Acid Dissociation

Constant)

pKa₁: 5.56 (strongest acidic),

pKa₂: 8.88 (strongest basic)

LogP (Octanol-Water Partition

Coefficient)
-0.07 to 2.5

Spectral Characteristics

    UV/Vis λmax 223, 302, 375 nm

    Key FT-IR Peaks (cm⁻¹)

3093-3462 (O-H and N-H

stretch), 2848-2961 (C-H

stretch), 1715 (C=O stretch,

ketone), 1641 (C=O stretch,

pyridone), 1586, 1533 (C=C

aromatic stretch, N-H bend)

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of Sparfloxacin
are outlined below. These protocols are based on established analytical techniques and
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information cited in the literature.

Determination of Melting Point
The melting point of Sparfloxacin is determined using the capillary method as described in

pharmacopeial procedures.

Apparatus: A digital melting point apparatus.

Procedure:

A small amount of finely powdered Sparfloxacin is packed into a capillary tube to a height

of 2.5-3.5 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a constant rate of 1 °C/minute, starting from a temperature

approximately 5°C below the expected melting point.

The temperature at which the substance begins to collapse is recorded as the onset of

melting, and the temperature at which the substance is completely molten is recorded as

the clear point. The range between these two temperatures constitutes the melting range.

Determination of Solubility by High-Performance Liquid
Chromatography (HPLC)
The equilibrium solubility of Sparfloxacin in various media can be determined using the shake-

flask method followed by quantification via HPLC.

Apparatus:

Shimadzu LC-20AD HPLC system (or equivalent)

C18-WR column (250 x 4.6 mm, 5 µm particle size)

UV detector

Orbital shaker
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Centrifuge

Reagents:

Sparfloxacin reference standard

Methanol (HPLC grade)

Potassium dihydrogen phosphate

Triethylamine

Hydrochloric acid

Anhydrous citric acid

Dibasic sodium phosphate

Sodium hydroxide

Purified water

Procedure:

Preparation of Buffer Solutions: Prepare buffers of desired pH values (e.g., pH 1.2, 4.0,

6.8) and purified water.

Sample Preparation: An excess amount of Sparfloxacin is added to flasks containing a

known volume (e.g., 10 mL) of each buffer solution and water.

Equilibration: The flasks are sealed and agitated in an orbital shaker at a constant

temperature (e.g., 37.0 ± 0.1 °C) for 48 hours to ensure equilibrium is reached.

Phase Separation: The resulting suspensions are centrifuged (e.g., at 2000 rpm for 10

min) to separate the undissolved solid.

Sample Analysis: The supernatant is carefully collected, filtered through a 0.45 µm nylon

filter, and appropriately diluted for HPLC analysis.
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HPLC Conditions:

Mobile Phase: A mixture of phosphate solution (6.8 g of potassium dihydrogen

phosphate and 3.0 mL of triethylamine in 1000 mL of water) and methanol in a 45:55

ratio.

Flow Rate: 1.0 mL/min.

Injection Volume: 20 µL.

Detection Wavelength: 298 nm.

Quantification: A calibration curve is generated using standard solutions of Sparfloxacin
of known concentrations. The concentration of Sparfloxacin in the samples is determined

by comparing their peak areas to the calibration curve.

Determination of pKa by Potentiometric Titration
The acid dissociation constants (pKa) of Sparfloxacin can be determined by potentiometric

titration.

Apparatus:

Calibrated potentiometer with a combined pH electrode.

Magnetic stirrer.

Burette.

Reagents:

Sparfloxacin

0.1 M Hydrochloric acid (HCl)

0.1 M Sodium hydroxide (NaOH)

0.15 M Potassium chloride (KCl) solution
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Standard pH buffers (pH 4, 7, and 10)

Procedure:

Instrument Calibration: Calibrate the potentiometer using standard pH buffers.

Sample Preparation: Prepare a 1 mM solution of Sparfloxacin.

Titration Setup: Place a known volume (e.g., 20 mL) of the Sparfloxacin solution in a

reaction vessel on a magnetic stirrer. Immerse the pH electrode into the solution. Maintain

a constant ionic strength using 0.15 M KCl solution.

Titration: Make the sample solution acidic (pH 1.8-2.0) with 0.1 M HCl. Titrate the solution

with standardized 0.1 M NaOH, adding the titrant in small increments. Record the pH after

each addition until the pH reaches approximately 12-12.5 and stabilizes.

Data Analysis: Plot the pH values against the volume of titrant added to generate a

titration curve. The pKa values are determined from the inflection points of the curve.

Determination of LogP by the Shake-Flask Method
The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity and

can be determined using the shake-flask method.

Apparatus:

Separatory funnels or centrifuge tubes with screw caps.

Mechanical shaker.

Centrifuge.

Analytical instrument for quantification (e.g., HPLC-UV).

Reagents:

Sparfloxacin

n-Octanol (pre-saturated with buffer)
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Phosphate buffer (e.g., pH 7.4, pre-saturated with n-octanol)

Procedure:

Phase Saturation: Pre-saturate the n-octanol with the aqueous buffer and the buffer with

n-octanol by shaking them together for 24 hours and allowing the phases to separate.

Partitioning: A known amount of Sparfloxacin is dissolved in one of the phases (typically

the one in which it is more soluble). A known volume of this solution is then mixed with a

known volume of the other phase in a separatory funnel or tube.

Equilibration: The mixture is shaken for a sufficient time (e.g., 1-2 hours) to allow for the

partitioning of Sparfloxacin between the two phases to reach equilibrium.

Phase Separation: The mixture is centrifuged to ensure complete separation of the two

phases.

Quantification: The concentration of Sparfloxacin in both the aqueous and the n-octanol

phases is determined using a suitable analytical method like HPLC-UV.

Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of

Sparfloxacin in the n-octanol phase to its concentration in the aqueous phase. LogP is

the logarithm of this value.

UV-Visible Spectrophotometry
UV-Vis spectroscopy is used to determine the wavelengths of maximum absorbance (λmax) of

Sparfloxacin.

Apparatus: UV-Visible Spectrophotometer.

Reagents:

Sparfloxacin

Suitable solvent (e.g., methanol, 20% sodium benzoate solution)

Procedure:
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Sample Preparation: Prepare a dilute solution of Sparfloxacin in the chosen solvent. A

typical concentration is in the range of 2-20 µg/mL.

Spectral Scan: Scan the solution over a wavelength range of 200-400 nm using the

solvent as a blank.

λmax Determination: Identify the wavelengths at which the absorbance is maximal.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the Sparfloxacin
molecule.

Apparatus: Fourier-Transform Infrared Spectrometer.

Procedure:

Sample Preparation: A small amount of Sparfloxacin powder is mixed with potassium

bromide (KBr) and compressed into a thin pellet.

Spectral Acquisition: The KBr pellet is placed in the sample holder of the FTIR

spectrometer, and the spectrum is recorded over a frequency range of 4000-400 cm⁻¹.

Data Analysis: The resulting spectrum is analyzed to identify the characteristic absorption

peaks corresponding to the various functional groups in the molecule.

Visualizations
Mechanism of Action of Sparfloxacin
Sparfloxacin, like other fluoroquinolones, exerts its bactericidal effect by inhibiting two key

bacterial enzymes: DNA gyrase and topoisomerase IV. These enzymes are essential for DNA

replication, transcription, repair, and recombination. The following diagram illustrates this

mechanism.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b15559742/docs?utm_src=pdf-body#physicochemical-properties-of-sparfloxacin-an-in-depth-technical-guide
https://www.benchchem.com/product/b15559742/docs?utm_src=pdf-body#physicochemical-properties-of-sparfloxacin-an-in-depth-technical-guide
https://www.benchchem.com/product/b15559742/docs?utm_src=pdf-body#physicochemical-properties-of-sparfloxacin-an-in-depth-technical-guide
https://www.benchchem.com/product/b15559742/docs?utm_src=pdf-body#physicochemical-properties-of-sparfloxacin-an-in-depth-technical-guide
https://www.benchchem.com/product/b15559742/docs?utm_src=pdf-body#physicochemical-properties-of-sparfloxacin-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacterial Cell

DNA Replication & Transcription

Sparfloxacin

DNA Gyrase
(primarily in Gram-negative)

Bacterial DNA

 Introduces negative
 supercoils

Bacterial Cell Death

 Inhibition leads to
 DNA damage

Topoisomerase IV
(primarily in Gram-positive)

 Decatenates replicated
 chromosomes

 Inhibition leads to
 DNA damage

Click to download full resolution via product page

Caption: Mechanism of action of Sparfloxacin targeting bacterial DNA gyrase and

topoisomerase IV.

Experimental Workflow for Solubility Determination
The following diagram outlines the key steps involved in determining the solubility of

Sparfloxacin using the shake-flask method with HPLC analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b15559742/docs?utm_src=pdf-body-img#physicochemical-properties-of-sparfloxacin-an-in-depth-technical-guide
https://www.benchchem.com/product/b15559742/docs?utm_src=pdf-body#physicochemical-properties-of-sparfloxacin-an-in-depth-technical-guide
https://www.benchchem.com/product/b15559742/docs?utm_src=pdf-body#physicochemical-properties-of-sparfloxacin-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Buffer Solutions
(e.g., pH 1.2, 4.0, 6.8, Water)

Add Excess Sparfloxacin
to each buffer

Equilibrate for 48h
(Shaking at constant temp.)

Centrifuge to separate
undissolved solid

Filter Supernatant
(0.45 µm filter)

Analyze by HPLC-UV

Quantify using
Calibration Curve

End

Click to download full resolution via product page

Caption: Workflow for determining the solubility of Sparfloxacin.
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Logical Relationship of Physicochemical Properties to
Drug Development
The physicochemical properties of a drug like Sparfloxacin are interconnected and have a

profound impact on its journey through the drug development pipeline. The following diagram

illustrates these relationships.
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Caption: Relationship between physicochemical properties and drug development stages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Physicochemical Properties of Sparfloxacin: An In-
depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559742/docs#physicochemical-properties-of-
sparfloxacin-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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